4-(5-Chloro-2-methoxyphenyl)-2-hydroxybenzoic acid, 95%
Overview
Description
4-(5-Chloro-2-methoxyphenyl)-2-hydroxybenzoic acid (4-CMPHA) is a synthetic compound that has been used in a wide range of scientific research applications. It is a derivative of benzoic acid and contains a chlorine atom in the ortho position of the methoxy group. 4-CMPHA has been used in a variety of laboratory experiments, including those involving biochemical and physiological effects.
Scientific Research Applications
4-(5-Chloro-2-methoxyphenyl)-2-hydroxybenzoic acid, 95% is used in a variety of scientific research applications. It has been used as a substrate for the enzyme xanthine oxidase, which is involved in the metabolism of purines. Additionally, it has been used as a substrate for the enzyme tyrosinase, which is involved in the metabolism of phenols. 4-(5-Chloro-2-methoxyphenyl)-2-hydroxybenzoic acid, 95% has also been used to study the effects of oxidative stress on cells.
Mechanism of Action
4-(5-Chloro-2-methoxyphenyl)-2-hydroxybenzoic acid, 95% acts as a substrate for enzymes involved in the metabolism of purines and phenols. It is oxidized by xanthine oxidase and tyrosinase to form 4-chloro-2-methoxybenzoic acid, which can then be further metabolized to form a variety of other compounds.
Biochemical and Physiological Effects
4-(5-Chloro-2-methoxyphenyl)-2-hydroxybenzoic acid, 95% has been used to study the effects of oxidative stress on cells. It has been shown to induce the production of reactive oxygen species, which can damage cellular components. Additionally, 4-(5-Chloro-2-methoxyphenyl)-2-hydroxybenzoic acid, 95% has been used to study the effects of oxidative stress on the expression of genes involved in the regulation of cell cycle progression.
Advantages and Limitations for Lab Experiments
The use of 4-(5-Chloro-2-methoxyphenyl)-2-hydroxybenzoic acid, 95% in laboratory experiments offers several advantages. It is a relatively inexpensive and readily available compound, which makes it an attractive option for research applications. Additionally, it is easily oxidized by both xanthine oxidase and tyrosinase, making it an ideal substrate for studying the effects of oxidative stress on cells. However, 4-(5-Chloro-2-methoxyphenyl)-2-hydroxybenzoic acid, 95% is a synthetic compound, and its effects on cells may not accurately reflect the effects of naturally occurring compounds.
Future Directions
There are a number of potential future directions for the use of 4-(5-Chloro-2-methoxyphenyl)-2-hydroxybenzoic acid, 95% in scientific research. It could be used to study the effects of oxidative stress on other cellular processes, such as apoptosis and inflammation. Additionally, it could be used to study the effects of oxidative stress on the expression of other genes involved in the regulation of cell cycle progression. Furthermore, 4-(5-Chloro-2-methoxyphenyl)-2-hydroxybenzoic acid, 95% could be used to study the effects of oxidative stress in animal models, which would provide further insight into its potential applications in medicine.
Synthesis Methods
4-(5-Chloro-2-methoxyphenyl)-2-hydroxybenzoic acid, 95% can be synthesized through the reaction of 4-hydroxybenzoic acid and 5-chloro-2-methoxybenzaldehyde. The reaction takes place in the presence of a base catalyst, such as potassium carbonate, and is typically carried out in an aqueous solution. The reaction yields 4-(5-Chloro-2-methoxyphenyl)-2-hydroxybenzoic acid, 95% in a yield of approximately 95%.
properties
IUPAC Name |
4-(5-chloro-2-methoxyphenyl)-2-hydroxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClO4/c1-19-13-5-3-9(15)7-11(13)8-2-4-10(14(17)18)12(16)6-8/h2-7,16H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKSQAFXXSGFMKQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)C2=CC(=C(C=C2)C(=O)O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30691102 |
Source
|
| Record name | 5'-Chloro-3-hydroxy-2'-methoxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30691102 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261930-65-7 |
Source
|
| Record name | [1,1′-Biphenyl]-4-carboxylic acid, 5′-chloro-3-hydroxy-2′-methoxy- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261930-65-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5'-Chloro-3-hydroxy-2'-methoxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30691102 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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